Cas no 2680802-85-9 (2-(2-methylphenyl)methyl-3-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 2-(2-methylphenyl)methyl-3-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680802-85-9
• MF: C₁₃H₁₄F₃NO₃
• MW: 289.250374317169
• CID: 5636004
• PubChem ID: 165928998
• Update Time: 2025-10-05

2-(2-methylphenyl)methyl-3-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680802-85-9
• 2-[(2-methylphenyl)methyl]-3-(2,2,2-trifluoroacetamido)propanoic acid
• EN300-28287882
• 2-(2-methylphenyl)methyl-3-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C13H14F3NO3/c1-8-4-2-3-5-9(8)6-10(11(18)19)7-17-12(20)13(14,15)16/h2-5,10H,6-7H2,1H3,(H,17,20)(H,18,19)
• InChI Key： OHGWOKJJJGMPLO-UHFFFAOYSA-N
• SMILES： FC(C(NCC(C(=O)O)CC1C=CC=CC=1C)=O)(F)F

Computed Properties

• Exact Mass: 289.09257779g/mol
• Monoisotopic Mass: 289.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(2-methylphenyl)methyl-3-(2,2,2-trifluoroacetamido)propanoic acid

Comprehensive Overview of 2-(2-Methylphenyl)methyl-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680802-85-9)

2-(2-Methylphenyl)methyl-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680802-85-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by the presence of a 2-methylphenyl group and a trifluoroacetamido moiety, is often explored for its role in drug discovery and development. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to interact with biological targets.

The compound's CAS number 2680802-85-9 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its molecular structure, which includes a propanoic acid backbone, makes it a versatile intermediate in synthetic chemistry. Recent studies have highlighted its relevance in the design of enzyme inhibitors and receptor modulators, aligning with the growing demand for precision medicine. The inclusion of a trifluoroacetamido group enhances its metabolic stability, a feature highly sought after in modern drug development.

In the context of current trends, 2-(2-methylphenyl)methyl-3-(2,2,2-trifluoroacetamido)propanoic acid is frequently discussed in forums focusing on small molecule therapeutics and structure-activity relationships (SAR). Questions such as "How does the 2-methylphenyl group influence bioavailability?" or "What are the synthetic routes for CAS 2680802-85-9?" are common among researchers. These queries reflect the compound's relevance in addressing challenges like drug delivery optimization and target specificity.

From a synthetic perspective, the preparation of 2-(2-methylphenyl)methyl-3-(2,2,2-trifluoroacetamido)propanoic acid often involves multi-step organic reactions, including amidation and carboxylation. The trifluoroacetamido group is typically introduced using trifluoroacetic anhydride, a reagent known for its efficiency in acylations. The compound's purity and yield are critical parameters, as they directly impact its suitability for downstream applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this molecule.

The growing interest in fluorinated compounds has further elevated the importance of CAS 2680802-85-9. Fluorine's ability to modulate lipophilicity and electronic properties makes this compound a valuable candidate for probing biochemical pathways. Additionally, its potential role in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities has sparked discussions in academic and industrial circles. Researchers are actively investigating its compatibility with click chemistry and other bioorthogonal reactions.

In summary, 2-(2-methylphenyl)methyl-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 2680802-85-9) represents a compelling subject of study in contemporary chemistry and pharmacology. Its structural complexity and functional diversity position it as a key player in the development of next-generation therapeutics. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about drug design, chemical biology, and medicinal chemistry.